Cas no 1805838-84-9 (3-(3-Bromo-2-oxopropyl)-4-chloromandelic acid)

• Product Name: 3-(3-Bromo-2-oxopropyl)-4-chloromandelic acid
• CAS No: 1805838-84-9
• MF: C₁₁H₁₀BrClO₄
• MW: 321.551702022552
• CID: 4942316
• Update Time: 2025-10-28

3-(3-Bromo-2-oxopropyl)-4-chloromandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-2-oxopropyl)-4-chloromandelic acid

• Inchi： 1S/C11H10BrClO4/c12-5-8(14)4-7-3-6(1-2-9(7)13)10(15)11(16)17/h1-3,10,15H,4-5H2,(H,16,17)
• InChI Key： QUCQAHPFXHGMRL-UHFFFAOYSA-N
• SMILES： BrCC(CC1C(=CC=C(C(C(=O)O)O)C=1)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 297
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6

Additional information on 3-(3-Bromo-2-oxopropyl)-4-chloromandelic acid

Comprehensive Overview of 3-(3-Bromo-2-oxopropyl)-4-chloromandelic acid (CAS No. 1805838-84-9)

3-(3-Bromo-2-oxopropyl)-4-chloromandelic acid (CAS No. 1805838-84-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to in abbreviated forms like 3-Bromo-2-oxopropyl chloromandelate, is a derivative of mandelic acid, incorporating both bromo and chloro functional groups. Its molecular formula and intricate structure make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The compound's relevance has surged in recent years, aligning with the growing demand for halogenated organic intermediates in drug discovery. Researchers are increasingly exploring its potential in designing enzyme inhibitors and chiral auxiliaries, driven by the rise of personalized medicine and targeted therapies. A frequent query in scientific forums is: "What are the applications of 3-(3-Bromo-2-oxopropyl)-4-chloromandelic acid in asymmetric synthesis?" This reflects the compound's role in stereoselective reactions, a hot topic in modern organic chemistry.

From a synthetic perspective, CAS 1805838-84-9 is often utilized in multistep organic transformations. Its bromo-ketone moiety allows for nucleophilic substitutions, while the chloromandelic acid segment contributes to chiral resolution studies. Recent publications highlight its use in constructing β-lactam scaffolds, a critical structure in antibiotics. This aligns with the industry's focus on combating antibiotic resistance, a pressing global health concern.

Analytical characterization of 3-(3-Bromo-2-oxopropyl)-4-chloromandelic acid typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry. These methods confirm the compound's purity and stereochemical configuration, which are crucial for reproducibility in research. Laboratories frequently search for "HPLC purification methods for halogenated mandelic acid derivatives", underscoring the importance of reliable analytical protocols for this class of compounds.

In material science, derivatives of CAS 1805838-84-9 have shown promise in liquid crystal formulations and polymeric catalysts. The compound's ability to introduce both halogen atoms and chiral centers into polymer backbones makes it attractive for designing smart materials. This connects with the broader trend of sustainable chemistry, where researchers seek eco-friendly synthesis routes for functional materials.

Storage and handling of 3-(3-Bromo-2-oxopropyl)-4-chloromandelic acid require standard laboratory precautions for oxygen-sensitive compounds. While not classified as hazardous under normal conditions, its α-bromoketone group necessitates protection from light and moisture to maintain stability. This practical aspect frequently appears in search queries like "best practices for storing brominated carbonyl compounds".

The commercial availability of CAS 1805838-84-9 through specialty chemical suppliers has expanded its accessibility to researchers. However, synthetic protocols for its preparation remain an active area of investigation, particularly for improving atom economy and yield optimization. These aspects resonate with the pharmaceutical industry's drive toward green chemistry principles and cost-effective production methods.

Future research directions for 3-(3-Bromo-2-oxopropyl)-4-chloromandelic acid may explore its bioconjugation potential in drug delivery systems or its role in metal-organic frameworks (MOFs). With increasing interest in theranostic agents (combining therapy and diagnosis), this compound's unique structural features position it as a candidate for further development in medicinal chemistry applications.